Cas no 1388854-85-0 ((R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole)

• Product Name: (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole
• CAS No: 1388854-85-0
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD22427086
• CID: 4777213
• Update Time: 2026-02-27

(R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole
• (R)-6-Bromo-1-methylisoindoline
• SB33264

• MDL： MFCD22427086
• Inchi： 1S/C9H10BrN/c1-6-9-4-8(10)3-2-7(9)5-11-6/h2-4,6,11H,5H2,1H3/t6-/m1/s1
• InChI Key： IBIGOVJFWZFPET-ZCFIWIBFSA-N
• SMILES： BrC1C=CC2CN[C@H](C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2
• Topological Polar Surface Area: 12

Additional information on (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole

Introduction to (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole (CAS No. 1388854-85-0)

(R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole, with the CAS number 1388854-85-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral heterocyclic molecule has garnered attention due to its versatile structural framework and potential applications in drug discovery and molecular design. The presence of a bromo substituent at the 6-position and a methyl group at the 1-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The stereochemistry of this compound, specifically the (R) configuration at the asymmetric carbon, plays a crucial role in its biological activity. In recent years, there has been a growing interest in chiral compounds due to their selective interactions with biological targets. The isoindole core is a common motif found in various bioactive natural products and pharmaceuticals, contributing to its pharmacological relevance.

Recent research has highlighted the utility of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole in the development of novel therapeutic agents. For instance, studies have demonstrated its role as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The bromo group facilitates further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the construction of diverse molecular architectures.

Moreover, the dihydroisoindole scaffold has been explored for its potential in treating neurological disorders. Research indicates that derivatives of this compound exhibit inhibitory effects on enzymes involved in neurodegenerative diseases. The (R)-configuration appears to enhance binding affinity and selectivity, which are critical factors in drug design. This has spurred further investigation into optimizing synthetic routes to obtain high enantiomeric purity.

In terms of synthetic methodologies, (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole can be synthesized through multiple pathways. One common approach involves the reduction of an appropriately substituted isoindole precursor followed by bromination and methylation. Advances in asymmetric catalysis have enabled more efficient and scalable production methods, reducing costs and improving yields. These advancements are particularly important for industrial applications where cost-effectiveness and scalability are paramount.

The compound's structural features also make it a valuable tool in medicinal chemistry research. The bromo substituent allows for easy modification via palladium-catalyzed reactions, enabling the introduction of various functional groups. This flexibility is crucial for generating libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds with desired pharmacological properties.

Recent publications have reported on the use of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole in designing molecules with enhanced metabolic stability. By incorporating this scaffold into drug candidates, researchers aim to improve half-life and reduce degradation by metabolic enzymes. This is particularly relevant for oral formulations where bioavailability is a critical factor. The isoindole core's ability to withstand enzymatic attack while maintaining biological activity makes it an attractive choice for drug development.

Another area of interest is the application of this compound in materials science. The rigid heterocyclic structure provides stability and tunable electronic properties, making it suitable for use in organic electronics and photovoltaic devices. Researchers are exploring its potential as a building block for conductive polymers and organic semiconductors. These applications highlight the versatility of isoindole derivatives beyond their traditional role in pharmaceuticals.

In conclusion, (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole (CAS No. 1388854-85-0) is a multifaceted compound with significant implications in drug discovery, materials science, and synthetic chemistry. Its unique structural features and reactivity make it a valuable intermediate for constructing complex molecules with diverse applications. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.